Cas no 62094-30-8 (2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-)
62094-30-8 structure
Product Name:2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
CAS No:62094-30-8
MF:C18H17NO2
MW:279.333084821701
CID:458437
PubChem ID:12579930
Update Time:2025-04-19
2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
- 1-(3,5-diphenyl-4H-1,2-oxazol-5-yl)propan-2-one
- 62094-30-8
- 1-(3,5-Diphenyl-4,5-dihydro-1,2-oxazol-5-yl)propan-2-one
- DTXSID90503257
-
- Inchi: 1S/C18H17NO2/c1-14(20)12-18(16-10-6-3-7-11-16)13-17(19-21-18)15-8-4-2-5-9-15/h2-11H,12-13H2,1H3
- InChI Key: UBOYYAMIBZSCDU-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)(CC(C)=O)CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 279.12601
- Monoisotopic Mass: 279.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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